N-[3-(Acetylamino)-5-(chloromethyl)phenyl]acetamide

• CAS No.: 1393567-13-9
• Molecular Formula: C11H13ClN2O2
• Molecular Weight: 240.68 g/mol
• IUPAC Name: N-[3-acetamido-5-(chloromethyl)phenyl]acetamide
• InChI: InChI=1S/C11H13ClN2O2/c1-7(15)13-10-3-9(6-12)4-11(5-10)14-8(2)16/h3-5H,6H2,1-2H3,(H,13,15)(H,14,16)
• InChI Key: JEAMQGJURUYXEX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC(=C1)CCl)NC(=O)C

Description

N-[3-(Acetylamino)-5-(chloromethyl)phenyl]acetamide is an organic compound with the molecular formula C10H11ClN2O2. This compound is characterized by the presence of an acetylamino group and a chloromethyl group attached to a phenyl ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(Acetylamino)-5-(chloromethyl)phenyl]acetamide typically involves the acetylation of 3-amino-5-chloromethylphenylamine. The reaction is carried out in the presence of acetic anhydride and a base such as pyridine. The reaction conditions include maintaining the temperature at around 0-5°C to control the reaction rate and prevent side reactions.

Industrial Production Methods

Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The final product is purified using techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[3-(Acetylamino)-5-(chloromethyl)phenyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The chloromethyl group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic